Cas no 2481-94-9 (4-(Diethylamino)azobenzene)

• Product Name: 4-(Diethylamino)azobenzene
• CAS No: 2481-94-9
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• MDL: MFCD00009043
• CID: 43047
• PubChem ID: 87567685
• Update Time: 2026-05-14

4-(Diethylamino)azobenzene Chemical and Physical Properties

Names and Identifiers

• Solvent Yellow 56
• C.I. Solvent Yellow 56
• 4-(Diethylamino)azobenzene
• N,N-diethyl-4-phenyldiazenylaniline
• SOLVENT YELLOW 56, CI NO 11021
• 4-Diethylamino-azobenzen
• Ceres Yellow GGN
• Diethyl Yellow
• N,N-Diethyl-4-(phenylazo)aniline
• N,N-diethyl-4-aminoazobenzene
• N,N-diethyl-4-phenylazoaniline
• N-diethyl-4-aminoazobenzene
• Oil Yellow DE
• Oil Yellow DEA
• Oil Yellow ENC
• Oil Yellow GA
• Oil Yellow NB
• Sudan Yellow GGN
• Waxoline Yellow ED
• N,N-Diethyl-4-(phenylazo)benzenamine
• Solvent Yellow 56
• 4-Diethylaminoazobenzene
• Diethylaminoazobenzene
• p-(Diethylamino)azobenzene
• Oil Yellow 2635
• 4-Phenylazo-N,N-diethylaniline
• Fat Yellow GGN
• N,N-Diethyl-p-(phenylazo)aniline
• Sico Fat Yellow P
• Oil Yellow E190
• C.I. 11021
• N,N-
• SolventYellow56

• MDL： MFCD00009043
• Inchi： 1S/C16H19N3/c1-3-19(4-2)16-12-10-15(11-13-16)18-17-14-8-6-5-7-9-14/h5-13H,3-4H2,1-2H3/b18-17+
• InChI Key： SJJISKLXUJVZOA-ISLYRVAYSA-N
• SMILES： N(C1C([H])=C([H])C(=C([H])C=1[H])/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 253.15800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 28

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.0901 (rough estimate)
• Melting Point: 95.0 to 98.0 deg-C
• Boiling Point: 386.54°C (rough estimate)
• Refractive Index: 1.6470 (estimate)
• PSA: 27.96000
• LogP: 4.94820
• Color index: 11021
• Solubility: Insoluble

4-(Diethylamino)azobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-68
• Safety Instruction： S26; S36/37/39
• RTECS：CX9871000
• TSCA：Yes
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(Diethylamino)azobenzene

Comprehensive Overview of 4-(Diethylamino)azobenzene (CAS No. 2481-94-9): Properties, Applications, and Industry Insights

4-(Diethylamino)azobenzene, identified by its CAS number 2481-94-9, is a synthetic organic compound belonging to the azo dye family. This compound is characterized by its vibrant color and unique molecular structure, featuring a diethylamino group attached to an azobenzene backbone. Its chemical formula is C₁₆H₁₉N₃, and it is widely recognized for its role in photochromic materials, dye-sensitized solar cells (DSSCs), and molecular switches. Researchers and industries value this compound for its reversible photoisomerization properties, making it a subject of interest in advanced material science.

In recent years, the demand for 4-(Diethylamino)azobenzene has surged due to its applications in smart materials and nanotechnology. A common query among users is: "How does 4-(Diethylamino)azobenzene contribute to renewable energy solutions?" The answer lies in its ability to act as a photosensitizer in DSSCs, where it enhances light absorption and electron transfer efficiency. Additionally, its photoresponsive behavior is exploited in optical data storage and sensors, aligning with the growing trend of sustainable technology development.

The synthesis of 4-(Diethylamino)azobenzene typically involves the diazotization of aniline derivatives followed by coupling with N,N-diethylaniline. This process highlights the importance of precise chemical control to achieve high purity and yield. Users often search for "2481-94-9 solubility and stability", which are critical for its handling. The compound is soluble in organic solvents like ethanol and acetone but exhibits limited stability under prolonged UV exposure, necessitating light-protected storage.

Another trending topic is the integration of 4-(Diethylamino)azobenzene into biomedical research. Its non-toxic nature (under controlled conditions) and photo-switching capabilities make it suitable for drug delivery systems and bioimaging. For instance, scientists are exploring its use in light-activated therapeutics, addressing queries like "Can azo dyes be used in precision medicine?". This aligns with the broader focus on personalized healthcare and targeted treatments.

From an industrial perspective, 4-(Diethylamino)azobenzene is pivotal in the textile and printing sectors, where its chromatic properties enhance product aesthetics. However, environmental concerns have led to innovations in eco-friendly dyeing techniques, prompting searches for "azo dye alternatives". Despite this, the compound remains irreplaceable in niche applications due to its color fastness and versatility.

In conclusion, 4-(Diethylamino)azobenzene (CAS 2481-94-9) exemplifies the intersection of chemistry, materials science, and technology. Its multifaceted applications—from energy to healthcare—underscore its relevance in modern research. As industries prioritize sustainability and innovation, this compound continues to inspire advancements, answering pressing questions about functional materials and their role in a greener future.